Cas no 896679-05-3 (3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
• CAS No: 896679-05-3
• MF: C₁₈H₁₄ClF₃N₂O₂S₂
• MW: 446.894171237946
• CID: 6566130
• Update Time: 2025-06-11

3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide
• Benzenesulfonamide, 3-chloro-N-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-

• Inchi： 1S/C18H14ClF3N2O2S2/c19-14-2-1-3-16(10-14)28(25,26)23-9-8-15-11-27-17(24-15)12-4-6-13(7-5-12)18(20,21)22/h1-7,10-11,23H,8-9H2
• InChI Key： XPFBHOXIJSXGTF-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=C(C(F)(F)F)C=C3)=N2)(=O)=O)=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 570.6±60.0 °C(Predicted)
• pka: 10.02±0.50(Predicted)

Additional information on 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide

3-Chloro-N-(2-{2-4-(Trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide (CAS No. 896679-05-3): An Overview of Its Structure, Properties, and Applications

3-Chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide (CAS No. 896679-05-3) is a complex organic compound with a unique structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound, often referred to by its IUPAC name, is a member of the sulfonamide class of compounds, which are known for their diverse biological activities and therapeutic potential.

The molecular formula of 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide is C₂₀H₁₆ClF₃N₂O₂S₂, and its molecular weight is approximately 457.87 g/mol. The compound features a benzene ring substituted with a chloro group and a sulfonamide moiety, which is further functionalized with a thiazole ring and a trifluoromethyl-substituted phenyl group. This intricate structure confers the compound with unique chemical and biological properties.

Synthesis and Chemical Properties: The synthesis of 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide typically involves multi-step reactions, including the formation of the thiazole ring, the introduction of the trifluoromethyl group, and the final coupling with the sulfonamide moiety. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it is poorly soluble in water. This solubility profile makes it suitable for various pharmaceutical formulations.

Biological Activity: Recent studies have highlighted the potential therapeutic applications of 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound could be a promising candidate for the development of new anti-inflammatory drugs.

Clinical Trials and Safety: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide. Initial toxicity studies have indicated that the compound has a favorable safety profile at therapeutic doses. However, more comprehensive clinical trials are required to fully assess its potential side effects and long-term safety.

Potential Applications: Given its diverse biological activities, 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide has several potential applications in the pharmaceutical industry. It could be developed into new drugs for treating various conditions such as cancer, inflammatory diseases, and autoimmune disorders. Additionally, its unique chemical structure makes it an attractive candidate for use in combination therapies to enhance treatment efficacy.

FUTURE DIRECTIONS: Future research on 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzene-1-sulfonamide will likely focus on optimizing its pharmacological properties through structural modifications and exploring new therapeutic targets. Advances in computational chemistry and high-throughput screening technologies will play a crucial role in identifying derivatives with improved potency and selectivity.

In conclusion, 3-chloro-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-y l} ethyl ) benzene - 1 - sulfonamide strong > (CAS No . 896679 - 05 - 3 ) represents a promising compound with significant potential in pharmaceutical research . Its unique structure , combined with its diverse biological activities , positions it as a valuable candidate for further development into novel therapeutic agents . Ongoing research efforts will continue to uncover new insights into its mechanisms of action , paving the way for innovative treatments in various medical fields . p >